Cas no 104920-79-8 (Benzeneacetic acid, 4-fluoro-.alpha.-forMyl-, ethyl ester)

• Product Name: Benzeneacetic acid, 4-fluoro-.alpha.-forMyl-, ethyl ester
• CAS No: 104920-79-8
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 1147023
• PubChem ID: 121219307
• Update Time: 2025-04-20

Benzeneacetic acid, 4-fluoro-.alpha.-forMyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-fluoro-.alpha.-forMyl-, ethyl ester
• ethyl α-formyl-4-fluorophenylacetate
• Ethyl 2-(4-fluorophenyl)-3-oxopropanoate
• CHEMBL3787226
• ethyl alpha-formyl-4-fluorophenylacetate
• 104920-79-8
• A18046

• Inchi： 1S/C11H11FO3/c1-2-15-11(14)10(7-13)8-3-5-9(12)6-4-8/h3-7,10H,2H2,1H3
• InChI Key： XYXSXSSTNGMQFV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C=O)C(=O)OCC

Computed Properties

• Exact Mass: 210.06922237g/mol
• Monoisotopic Mass: 210.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų